Cas no 874818-02-7 (8-Bromo-2-(trifluoromethyl)quinolin-4-amine)

• Product Name: 8-Bromo-2-(trifluoromethyl)quinolin-4-amine
• CAS No: 874818-02-7
• MF: C₁₀H₆BrF₃N₂
• MW: 291.067251682281
• MDL: MFCD06808843
• CID: 1081954
• PubChem ID: 62202044
• Update Time: 2025-11-03

8-Bromo-2-(trifluoromethyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-(trifluoromethyl)quinolin-4-amine
• DTXSID80734351
• SB69778
• 874818-02-7
• UPUIFXYHEOBWIK-UHFFFAOYSA-N
• AKOS011483339
• DB-369634

• MDL： MFCD06808843
• Inchi： 1S/C10H6BrF3N2/c11-6-3-1-2-5-7(15)4-8(10(12,13)14)16-9(5)6/h1-4H,(H2,15,16)
• InChI Key： UPUIFXYHEOBWIK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C=C(C(F)(F)F)N=C21)N

Computed Properties

• Exact Mass: 289.96665g/mol
• Monoisotopic Mass: 289.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 8-Bromo-2-(trifluoromethyl)quinolin-4-amine

Recent Advances in the Study of 8-Bromo-2-(trifluoromethyl)quinolin-4-amine (CAS: 874818-02-7)

The compound 8-Bromo-2-(trifluoromethyl)quinolin-4-amine (CAS: 874818-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 8-Bromo-2-(trifluoromethyl)quinolin-4-amine as a key intermediate in the synthesis of more complex quinoline derivatives. The presence of both bromo and trifluoromethyl groups on the quinoline scaffold enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the creation of diverse libraries of quinoline-based compounds for high-throughput screening.

In terms of biological activity, preliminary investigations have demonstrated that 8-Bromo-2-(trifluoromethyl)quinolin-4-amine exhibits moderate inhibitory effects against several kinase targets implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against EGFR and VEGFR-2 kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

Structural-activity relationship (SAR) studies have revealed that the trifluoromethyl group at the 2-position plays a crucial role in enhancing the compound's metabolic stability and membrane permeability. Meanwhile, the bromo substituent at the 8-position has been shown to be essential for maintaining target binding affinity. These insights are guiding the design of next-generation derivatives with improved pharmacological properties.

Recent advances in computational chemistry have facilitated the virtual screening of 8-Bromo-2-(trifluoromethyl)quinolin-4-amine analogs against various disease targets. Molecular docking studies have predicted favorable interactions with several protein targets beyond kinases, including certain G-protein coupled receptors and epigenetic regulators. These computational predictions are currently being validated through experimental studies.

The compound's potential extends beyond oncology, with emerging research exploring its applications in infectious diseases. A 2024 preprint publication reported that structural analogs of 8-Bromo-2-(trifluoromethyl)quinolin-4-amine exhibited activity against drug-resistant strains of Mycobacterium tuberculosis, possibly through inhibition of cell wall biosynthesis pathways.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable routes to produce 8-Bromo-2-(trifluoromethyl)quinolin-4-amine. Green chemistry approaches employing catalytic methods and alternative solvents have shown promise in reducing the environmental impact of its synthesis while maintaining high yields and purity.

In conclusion, 8-Bromo-2-(trifluoromethyl)quinolin-4-amine represents a versatile scaffold with multiple potential therapeutic applications. Ongoing research continues to uncover new dimensions of its biological activity and synthetic utility. Future directions include optimization of its pharmacokinetic properties, expansion of its target repertoire, and development of more sustainable synthetic protocols. The compound's unique combination of structural features positions it as a valuable tool for medicinal chemistry and drug discovery efforts in the coming years.